Cas no 5762-40-3 (methyl 2,4-dimethyl-4-nitropentanoate)
Methyl 2,4-dimethyl-4-nitropentanoate is a nitro-substituted ester compound characterized by its branched alkyl structure and functional versatility. The presence of both ester and nitro groups enhances its reactivity, making it a valuable intermediate in organic synthesis, particularly for the preparation of fine chemicals and pharmaceuticals. Its sterically hindered structure may contribute to selective reactivity in nucleophilic or radical reactions. The compound's stability under standard conditions ensures ease of handling and storage. Its synthetic utility is further underscored by potential applications in the development of bioactive molecules or specialty polymers, where controlled functionalization is critical.
5762-40-3 structure
Product Name:methyl 2,4-dimethyl-4-nitropentanoate
CAS No:5762-40-3
MF:C8H15NO4
MW:189.209002733231
CID:1605477
PubChem ID:247983
Update Time:2025-05-28
methyl 2,4-dimethyl-4-nitropentanoate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 2,4-dimethyl-4-nitropentanoate
- Pentanoic acid, 2,4-dimethyl-4-nitro-, methyl ester
- 2,4-Dimethyl-4-nitrovaleric acid methyl ester
- NSC63876
- 5762-40-3
- DB-096199
- 2,4-Dimethyl-4-nitro-methyl Ester Valeric Acid
- SCHEMBL17647338
- NSC-63876
- Pentanoic acid,4-dimethyl-4-nitro-, methyl ester
- E74200
- DTXSID40289776
- METHYL 2,4-DIMETHYL-4-NITRO-PENTANOATE
- NCIOpen2_000293
- Methyl 2,4-dimethyl-4-nitropentanoate #
- WS-01916
- racemic methyl-2,4-dimethyl-4-nitro-pentanoate
- methyl 2,4-dimethyl-4-nitropentanoate
-
- Inchi: 1S/C8H15NO4/c1-6(7(10)13-4)5-8(2,3)9(11)12/h6H,5H2,1-4H3
- InChI Key: FIXGUDASGASFSO-UHFFFAOYSA-N
- SMILES: O(C)C(C(C)CC(C)(C)[N+](=O)[O-])=O
Computed Properties
- Exact Mass: 189.10015
- Monoisotopic Mass: 189.10010796g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 207
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 72.1Ų
Experimental Properties
- PSA: 69.44
methyl 2,4-dimethyl-4-nitropentanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M805480-100mg |
Methyl 2,4-Dimethyl-4-nitropentanoate |
5762-40-3 | 100mg |
$ 219.00 | 2023-09-06 | ||
| TRC | M805480-250mg |
Methyl 2,4-Dimethyl-4-nitropentanoate |
5762-40-3 | 250mg |
$ 506.00 | 2023-09-06 | ||
| TRC | M805480-500mg |
Methyl 2,4-Dimethyl-4-nitropentanoate |
5762-40-3 | 500mg |
$ 995.00 | 2023-09-06 | ||
| TRC | M805480-1g |
Methyl 2,4-Dimethyl-4-nitropentanoate |
5762-40-3 | 1g |
$ 1410.00 | 2022-06-03 | ||
| TRC | M805480-1000mg |
Methyl 2,4-Dimethyl-4-nitropentanoate |
5762-40-3 | 1g |
$1717.00 | 2023-05-17 | ||
| eNovation Chemicals LLC | Y1259496-5g |
2,4-Dimethyl-4-nitrovaleric acid methyl ester |
5762-40-3 | 95% | 5g |
$265 | 2023-09-04 | |
| eNovation Chemicals LLC | Y1259496-10g |
2,4-Dimethyl-4-nitrovaleric acid methyl ester |
5762-40-3 | 95% | 10g |
$450 | 2023-09-04 | |
| eNovation Chemicals LLC | Y1259496-25g |
2,4-Dimethyl-4-nitrovaleric acid methyl ester |
5762-40-3 | 95% | 25g |
$950 | 2023-09-04 | |
| Aaron | AR00EVDA-100mg |
2,4-Dimethyl-4-nitrovaleric acid methyl ester |
5762-40-3 | 95% | 100mg |
$26.00 | 2023-12-14 | |
| Aaron | AR00EVDA-250mg |
2,4-Dimethyl-4-nitrovaleric acid methyl ester |
5762-40-3 | 95% | 250mg |
$44.00 | 2023-12-14 |
methyl 2,4-dimethyl-4-nitropentanoate Related Literature
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Richa Sardessai,Shobhana Krishnaswamy,Mysore S. Shashidhar CrystEngComm, 2012,14, 8010-8016
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2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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